2-(2-Aminoethyl)-N-methylpiperidine-1-carboxamide hydrochloride
Description
2-(2-Aminoethyl)-N-methylpiperidine-1-carboxamide hydrochloride (AEM) is a chemical compound that has been widely used in scientific research. It belongs to the class of piperidine derivatives and has been found to have various biochemical and physiological effects. AEM has been extensively studied for its mechanism of action and its potential use in various scientific applications.
Scientific Research Applications
Hydrogel Scaffolds for Stem Cell Maintenance
- Application : Researchers have developed methacrylated hyaluronic acid (HA)-based hydrogels using this compound. These hydrogels maintain the native spherical morphology and stemness of human dental pulp stem cells (DPSCs) . The hydrogels’ storage moduli (ranging from 486 to 681 Pa) promote DPSC stemness, making them promising for clinical applications in regenerative medicine .
Polymerization Reactions and Monomer Synthesis
- Application : It can be used to synthesize homo and copolymer brushes . These brushes find applications in tuning the electrochemical properties of silicon wafers .
Drug Delivery Systems
- Application : AEMA-modified hyaluronic acid and gelatin hydrogels, crosslinked using a bifunctional thiolated polyethylene glycol (PEG) crosslinker, offer rapid polymerization kinetics. These hydrogels can potentially serve as drug delivery systems, releasing therapeutic agents in a controlled manner .
Tissue Engineering Scaffolds
- Application : AEMA-based hydrogels, when combined with other materials (e.g., poly(3-hydroxybutyrate)), can form composite scaffolds. These scaffolds hold promise for tissue engineering applications, such as wound healing and organ regeneration .
Enzyme Inhibition Studies
- Application : AEMA hydrochloride has been shown to inhibit enzymes such as trypsin, chymotrypsin, plasmin, kallikrein, and thrombin. It offers an alternative to other inhibitors like PMSF and DFP, with improved solubility and stability .
Complexation and Polyplex Formation
- Application : AEMA hydrochloride can be used to synthesize polymers for nucleic acid complexation and polyplex formation . These processes are relevant in gene therapy and drug delivery .
properties
IUPAC Name |
2-(2-aminoethyl)-N-methylpiperidine-1-carboxamide;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H19N3O.ClH/c1-11-9(13)12-7-3-2-4-8(12)5-6-10;/h8H,2-7,10H2,1H3,(H,11,13);1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GXBGFPHNCQWIPK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=O)N1CCCCC1CCN.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H20ClN3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.73 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2-Aminoethyl)-N-methylpiperidine-1-carboxamide hydrochloride | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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